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Compound of Interest

Compound Name: Terbium(III) chloride hydrate

CAS No.: 19423-82-6

Cat. No.: B101002 Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory

Managers, and EHS Officers

Executive Summary: Immediate Hazard Profile
Terbium(III) chloride hexahydrate (

) is a hygroscopic, crystalline lanthanide salt. While not classified as P-listed or U-listed under
RCRA (USA), it requires strict segregation from the municipal water supply due to heavy metal
toxicity and potential ecotoxicological accumulation.
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Property Data Operational Implication

CAS Number 13798-24-8
Use for waste labeling and

inventory tracking.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.)[1][2][3]

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

Physical State
Hygroscopic/Deliquescent

Solid

Absorbs atmospheric moisture

rapidly; spilled solids become

sticky/slushy brines.

Solubility High (Water)
Do not flush. Readily mobilizes

in water systems.

Reactivity
Stable; Incompatible with

strong acids

Avoid mixing with strong

oxidizers or active metals in

waste drums.

Pre-Disposal Assessment (The "Stop & Check" Phase)
Before initiating disposal, you must categorize the material state. The physical behavior of the

hydrate form dictates the disposal pathway.

The "Hydrate" Factor: Because this compound is the hexahydrate, it holds water within its

crystal lattice. Upon heating or aging, it may lose water (efflorescence) or, more commonly in

humid labs, absorb excess water (deliquescence).

If Solid (Clumped): The material often hardens into a single block inside the bottle. Do not

attempt to chip it out with sharp metal tools, which risks shattering the glass container.

Dissolve it with water and dispose of it as liquid waste (see Protocol B).

If Liquid (Solution): Verify pH. Terbium solutions are generally stable, but mixing with high pH

waste (bases) will precipitate Terbium Hydroxide (

), creating sludge that complicates disposal.

Waste Stream Segregation Logic
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As a Senior Application Scientist, I advise against the "all-in-one" waste bin approach.

Segregation prevents cross-reactivity and reduces disposal costs.

Decision Matrix: Waste Classification

Identify Terbium(III) Chloride Waste

Determine Physical State

Solid / Crystalline

Expired Reagent

Aqueous Solution

Experimental Waste

Spill Cleanup Material

Accidental Release

Container: Wide-Mouth HDPE
Label: Solid Inorganic Waste

(Toxic/Irritant)

Segregate from Oxidizers

Container: Glass or Poly Carboy
Label: Aqueous Heavy Metal Waste

(pH 4-7 preferred)

Do NOT mix with Organics

Container: Double-Bagged -> Solid Bin
Label: Debris Contaminated w/ Terbium

Absorb with Vermiculite

Click to download full resolution via product page

Figure 1: Decision logic for segregating Terbium(III) chloride waste streams to ensure

regulatory compliance and safety.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Reagent)
Goal: Prevent environmental leaching and container failure.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Avoid metal containers, as chloride salts can accelerate corrosion over time.

Transfer:

If the solid is free-flowing, pour directly into the waste container.
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Expert Tip: If the hydrate has clumped, add a small amount of water to the original bottle

to dissolve it, then treat as Protocol B.

Labeling: Mark the tag clearly with:

Chemical Name: Terbium(III) Chloride Hexahydrate[1][2][4][5]

Constituents: Terbium (Heavy Metal), Chlorides.[1][2][5][6][7][8]

Hazard Checkbox: Toxic, Irritant.

Protocol B: Aqueous Waste (Experimental Solutions)
Goal: Prevent precipitation and mixed-waste generation.

Segregation:

Do Not Mix with organic solvents (halogenated or non-halogenated). This creates "Mixed

Waste," which is exponentially more expensive to dispose of.

Do Not Mix with phosphate or carbonate buffers if possible, as insoluble terbium

phosphates/carbonates will precipitate, creating a "sludge" that some waste haulers may

reject or charge extra to handle.

pH Check: Ensure the solution pH is between 4 and 7.

Why? At high pH (>8), Terbium precipitates as hydroxide. At very low pH (<2), it becomes

a corrosive waste stream.

Container: Polyethylene (PE) or Polypropylene (PP) carboys are ideal.

Protocol C: Spill Cleanup (Emergency)
Goal: Manage the hygroscopic nature of the salt.

PPE: Nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is

recommended if dust is generated, though the hydrate is usually too heavy/sticky to dust

significantly.
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Containment:

Dry Spill: Sweep up immediately. Do not let it sit, or it will absorb moisture and stain the

floor/bench.

Wet Spill: Do not wipe with paper towels alone (they will smear). Cover with an inert

absorbent (vermiculite or sand).

Disposal: Scoop the absorbent/salt mixture into a plastic bag, seal it, and place it inside the

Solid Inorganic Waste container. Wash the surface with water and soap; terbium salts are

water-soluble and clean up easily with dilution.

Regulatory & Scientific Context (The "Why")
Scientific Integrity: Terbium, like other lanthanides, mimics Calcium (

) in biological systems due to similar ionic radii. While

is not acutely lethal in small doses, it can block calcium channels and bioaccumulate in aquatic
organisms. Therefore, dilution is not the solution to pollution for this element.

Regulatory Compliance (USA/Global):

RCRA (USA): Terbium is not listed (P or U list). However, it falls under the "General Duty

Clause" and must be treated as Hazardous Chemical Waste due to its toxicity profile and

physical properties (irritant) [1].

Waste Codes: While there is no specific code, most EHS departments utilize a generic code

for "Inorganic Solid, N.O.S." (Not Otherwise Specified) or "Heavy Metal Solutions."

Transport (DOT): Terbium chloride is generally not regulated as a hazardous material for

transport unless it is in a specific mixture or quantity that triggers other rules, but waste

haulers will require a manifest [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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